2-(2-fluorophenoxy)-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C21H16FN3O3S/c1-13-9-20(27)25-17(12-29-21(25)23-13)14-5-4-6-15(10-14)24-19(26)11-28-18-8-3-2-7-16(18)22/h2-10,12H,11H2,1H3,(H,24,26)
• InChI Key: WYDOVIFJKVNZAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=CSC2=N1)C3=CC(=CC=C3)NC(=O)COC4=CC=CC=C4F
• Molecular Formula: C21H16FN3O3S
• Molecular Weight: 409.4 g/mol

Description

This compound is a derivative of thiazolo[3,2-a]pyrimidine. It has a molecular formula of C17H16FN3O3S and a molecular weight of 361.39. It is not intended for human or veterinary use and is available for research use only.

Synthesis Analysis

The synthesis of similar thiazolo[3,2-a]pyrimidine derivatives involves a series of steps. The first step is the synthesis of S-alkylated derivatives by the reaction of 6-substituted-2-thiouracils with the appropriate substituted phenacyl halides. Upon treatment of S-alkylated derivatives at different temperatures, intramolecular cyclization to 3-(substituted phenyl)-5H-thiazolo[3,2-a]pyrimidin-5-ones or sulfonation of cyclized products to the corresponding sulfonic acid derivatives occurs. Further, acylation of the 7-NH2 group of 5H-thiazolo[3,2-a]pyrimidin-5-ones affords amide derivatives, and reduction of the NO2 group of 5H-thiazolo[3,2-a]pyrimidin-5-ones gives amino derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorophenoxy group, a thiazolo[3,2-a]pyrimidin-3-yl group, and an acetamide group. The structure was confirmed by 1H NMR, 13C NMR, IR, and HRMS spectra.

Chemical Reactions Analysis

In the synthesis of thiazolo[3,2-a]pyrimidines from 1,2,3,4-tetrahydropyrimidine-2-thiones, cyclization can occur at either the N-1 or N-3 atoms of the pyrimidine ring. In most cases, cyclization happens at the N-3 atom to give 5H-thiazolo[3,2-a]pyrimidines.

Scientific Research Applications

Metabolism and Bioequivalence Studies

• A study focused on a novel non-steroid anti-inflammatory agent, analyzing its pharmacokinetic parameters (Tmax, Cmax, AUC, t1/2 beta) in healthy volunteers. This type of study helps in understanding the absorption, metabolism, and elimination of new drug compounds (Annunziato & di Renzo, 1993).

Analgesic Drugs and Their Metabolism

• Research on acetaminophen, a common analgesic, highlights the importance of understanding the metabolites of drugs. The study identifies various metabolites and suggests that high-resolution liquid chromatography is an effective method for analyzing these substances (Mrochek et al., 1974).